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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-3-(methoxymethyl)benzaldehyde is an aromatic aldehyde with potential
applications in organic synthesis, pharmaceuticals, and the flavor and fragrance industry. Its
chemical structure, featuring both a methoxy and a methoxymethyl group on the benzaldehyde
core, suggests the potential for diverse biological activities and makes it an interesting
candidate for further investigation in drug discovery and development. This technical guide
provides a comprehensive review of the available literature on 4-Methoxy-3-
(methoxymethyl)benzaldehyde, including its chemical properties, synthesis, and potential
biological significance.

Chemical and Physical Properties

4-Methoxy-3-(methoxymethyl)benzaldehyde is a white solid with the molecular formula
C10H1203 and a molecular weight of 180.20 g/mol .[1] The presence of two ether functionalities
is expected to influence its solubility and reactivity.
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Property Value Source
Molecular Formula C10H1203 [1]
Molecular Weight 180.20 g/mol [1]
) ] Inferred from related
Appearance White solid
compounds
CAS Number 76646-41-8 Publicly available data
Synthesis

A specific, detailed experimental protocol for the synthesis of 4-Methoxy-3-
(methoxymethyl)benzaldehyde is referenced in the literature to a 2003 publication by Jonali
and colleagues.[2] However, the full text of this publication could not be accessed for this

review.

A general synthetic approach to similar benzaldehyde derivatives often involves the protection
and modification of a precursor molecule like vanillin (4-hydroxy-3-methoxybenzaldehyde). A
plausible synthetic route could involve the protection of the hydroxyl group of vanillin, followed
by a formylation or oxidation step to introduce the aldehyde, and subsequent modification of
the protected hydroxyl group to a methoxymethyl ether.

Spectroscopic Data

While specific spectral data for 4-Methoxy-3-(methoxymethyl)benzaldehyde is not readily
available in the reviewed literature, data for the closely related compound, 4-methoxy-3-
(methoxymethyl)phenol, has been reported and can provide an indication of the expected
spectral characteristics.[3]
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Spectroscopic Data for 4-methoxy-3-

(methoxymethyl)phenol
UV (Amax) 220, 280, 320 nm

3560, 3000, 2900, 1610, 1520, 1480, 1290,
IR (KBr, cm™1)

1150, 1040, 820

1H-NMR (CDCls, 400 MHz, & ppm)

7.04 (1H, dd, J= 1.38, 2.82 Hz, H-2), 6.69 (2H,
dd, J=2.82, 8.66 Hz, H-5, H-6), 4.69 (1H, s, 3-
CH), 3.69, 3.41 (each 3H, s, 4-OCHs and 3-
OCHs3)

13C-NMR (CDCls, 125 MHz, & ppm)

154.8 (C-1), 115.9 (C-2), 129.05 (C-3), 152.1
(C-4), 113.16 (C-5), 117.23(C-6), 55.66 (C-7),
73.81 (C-8), 56.97 (C-9)

Mass Spectrum (m/e)

167.4905

Potential Biological Activities

Direct studies on the biological activity of 4-Methoxy-3-(methoxymethyl)benzaldehyde are

limited in the available literature. However, research on the structurally similar compound, 4-

methoxy-3-(methoxymethyl)phenol, isolated from Calotropis gigantea, has demonstrated both

anti-microbial and anti-inflammatory properties.[3]

Antimicrobial Activity

The phenol derivative exhibited activity against a range of microorganisms.[3] This suggests

that 4-Methoxy-3-(methoxymethyl)benzaldehyde may also possess antimicrobial properties

worth investigating.
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Antimicrobial Activity of 4-methoxy-3- o
Zone of Inhibition (mm)
(methoxymethyl)phenol

Escherichia coli 17 £1.28

Staphylococcus aureus

Pseudomonas aeruginosa

Candida albicans

(Data presented where available in the source)

[3]

Anti-inflammatory Activity

The anti-inflammatory potential of the related phenol was also noted.[3] Given the structural
similarity, it is plausible that 4-Methoxy-3-(methoxymethyl)benzaldehyde could exhibit similar
effects, warranting further investigation into its impact on inflammatory pathways.

Signaling Pathways and Experimental Workflows

Due to the limited biological data available for 4-Methoxy-3-(methoxymethyl)benzaldehyde,
no specific signaling pathways involving this compound have been elucidated. The following
diagram illustrates a general workflow for the initial screening of a novel compound for
biological activity.
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General workflow for biological activity screening.

Conclusion

4-Methoxy-3-(methoxymethyl)benzaldehyde represents a molecule of interest with potential
applications in various scientific fields. While direct experimental data on its synthesis and
biological activity remains limited, the information available for structurally related compounds
suggests that it is a promising candidate for further research, particularly in the areas of
antimicrobial and anti-inflammatory drug discovery. Future work should focus on developing a
robust synthetic protocol and conducting comprehensive biological screening to elucidate its
mechanism of action and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.rsc.org/suppdata/dt/c4/c4dt01765j/c4dt01765j1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3588244/
https://www.researchgate.net/publication/316360138_Anti-microbial_and_Anti-inflammatory_Activity_of_New_4-methoxy-3-methoxymethyl_Phenol_and_E_-N'-5-bromo-2-methoxybenzylidene-4-methoxy_Benzohydrazide_Isolated_from_Calotropis_gigantean_white
https://www.benchchem.com/product/b1361442#4-methoxy-3-methoxymethyl-benzaldehyde-literature-review
https://www.benchchem.com/product/b1361442#4-methoxy-3-methoxymethyl-benzaldehyde-literature-review
https://www.benchchem.com/product/b1361442#4-methoxy-3-methoxymethyl-benzaldehyde-literature-review
https://www.benchchem.com/product/b1361442#4-methoxy-3-methoxymethyl-benzaldehyde-literature-review
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361442?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

